Cas no 1187929-80-1 (1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride)

• Product Name: 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride
• CAS No: 1187929-80-1
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD11506265
• CID: 2604077
• PubChem ID: 53407232
• Update Time: 2025-11-02

1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride
• 2-(pyridin-3-yl)propan-2-amine dihydrochloride
• 2-pyridin-3-ylpropan-2-amine;dihydrochloride
• CS-0340547
• MFCD11506265
• 1-METHYL-1-PYRIDIN-3-YL-ETHYLAMINEDIHYDROCHLORIDE
• SB31298
• 1187929-80-1

• MDL： MFCD11506265
• Inchi： 1S/C8H12N2.2ClH/c1-8(2,9)7-4-3-5-10-6-7;;/h3-6H,9H2,1-2H3;2*1H
• InChI Key： XIOFNTGSKWLCIA-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)(C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 208.0534038Da
• Monoisotopic Mass: 208.0534038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride

Exploring the Versatile Applications of 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride (CAS No. 1187929-80-1)

1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride (CAS No. 1187929-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyridine ring and an ethylamine backbone, is widely utilized in drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, given its unique structural properties.

The molecular structure of 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride includes a pyridine moiety, which is known for its electron-rich nature and ability to participate in hydrogen bonding. This makes the compound highly valuable in medicinal chemistry, where it can be used to enhance the bioavailability and binding affinity of drug candidates. The dihydrochloride salt form further improves its solubility, making it more suitable for various experimental and industrial applications.

Recent studies have highlighted the role of 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride in the synthesis of small molecule inhibitors and receptor modulators. Its versatility allows it to be incorporated into diverse chemical scaffolds, enabling the development of compounds with targeted biological activities. This has led to increased interest from pharmaceutical companies and academic researchers alike, who are exploring its potential in treating a range of conditions.

One of the most exciting applications of 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride is in the field of central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier makes it a promising candidate for designing drugs that target neurological disorders. Researchers are investigating its use in developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases, which are among the most pressing health challenges today.

In addition to its pharmaceutical applications, 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride is also employed in catalysis and material science. Its pyridine ring can act as a ligand in metal-catalyzed reactions, facilitating the synthesis of complex organic molecules. Furthermore, its stability and reactivity make it a valuable component in the development of advanced materials, such as polymers and coatings with tailored properties.

The growing demand for 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride has spurred advancements in its synthesis and purification methods. Modern techniques, including continuous flow chemistry and green chemistry approaches, are being adopted to produce the compound more efficiently and sustainably. These innovations not only reduce environmental impact but also lower production costs, making the compound more accessible for research and industrial use.

For researchers and industry professionals seeking high-quality 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Proper handling and storage are also critical to maintaining its stability and efficacy. As the compound continues to gain traction in various fields, staying updated on the latest research and market trends is crucial for maximizing its potential.

In conclusion, 1-Methyl-1-pyridin-3-yl-ethylamine dihydrochloride (CAS No. 1187929-80-1) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and material science. Its unique structural features and reactivity make it a valuable tool for researchers and developers aiming to address some of the most challenging scientific and medical problems. As innovation in chemical synthesis and drug discovery progresses, the significance of this compound is expected to grow even further.